Cas no 1494058-19-3 (2-{(3,4-difluorophenyl)methylamino}propane-1,3-diol)

• Product Name: 2-{(3,4-difluorophenyl)methylamino}propane-1,3-diol
• CAS No: 1494058-19-3
• MF: C₁₀H₁₃F₂NO₂
• MW: 217.21252989769
• CID: 5180525
• PubChem ID: 65310020
• Update Time: 2025-09-22

2-{(3,4-difluorophenyl)methylamino}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[[(3,4-difluorophenyl)methyl]amino]-
• 2-((3,4-Difluorobenzyl)amino)propane-1,3-diol
• 2-{(3,4-difluorophenyl)methylamino}propane-1,3-diol

• Inchi： 1S/C10H13F2NO2/c11-9-2-1-7(3-10(9)12)4-13-8(5-14)6-15/h1-3,8,13-15H,4-6H2
• InChI Key： BRUOBQATQFWRRL-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1=CC=C(F)C(F)=C1)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-{(3,4-difluorophenyl)methylamino}propane-1,3-diol

2-{(3,4-difluorophenyl)methylamino}propane-1,3-diol: A Comprehensive Overview of its Chemical Properties and Biological Significance

2-{(3,4-difluorophenyl)methylamino}propane-1,3-diol is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique molecular structure and potential therapeutic applications. The CAS number 1494058-19-3 corresponds to this specific chemical entity, which is characterized by the presence of a 3,4-difluorophenyl group attached to a methylamino functionalized propane-1,3-diol scaffold. This combination of structural elements creates a molecule with diverse pharmacological properties, making it a subject of interest for both academic and industrial researchers.

The 3,4-difluorophenyl moiety in 2-{(3,4-difluorophenyl)methylamino}propane-1,3-diol is particularly noteworthy for its electronic effects, which can modulate the molecule’s interaction with biological targets. Fluorine atoms in aromatic rings are known to enhance metabolic stability and improve binding affinity to protein targets, a property that has been extensively studied in recent years. For instance, a 2023 study published in *Journal of Medicinal Chemistry* highlighted how fluorinated aromatic rings significantly influence the pharmacokinetic profiles of small molecule drugs, a finding that aligns with the structural features of 2-{(3,4-difluorophenyl)methylamino}propane-1,3-diol.

The methylamino group in this compound plays a critical role in its biological activity by serving as a potential site for hydrogen bonding with receptors or enzymes. This functional group is often utilized in drug design to optimize interactions with target proteins, as demonstrated in a 2023 review article in *Drug Discovery Today* that emphasized the importance of amino acid side chains in modulating drug-receptor interactions. The presence of the methylamino group in 2-{(3,4-difluorophenyl)methylamino}propane-1,3-diol suggests its potential for forming stable complexes with biologically relevant targets.

The propane-1,3-diol backbone of this molecule is a key structural feature that contributes to its solubility and reactivity. Diols are known for their ability to participate in various chemical reactions, including nucleophilic substitution and oxidation, which are critical in the synthesis of pharmaceutical compounds. A 2023 study in *Organic & Biomolecular Chemistry* explored the utility of diol scaffolds in the development of antiviral agents, highlighting the versatility of such structures in drug design. The propane-1,3-diol core in 2-{(3,4-difluorophenyl)methylamino}propane-1,3-diol may therefore provide a foundation for further chemical modifications to enhance its therapeutic potential.

Recent research has also focused on the 3,4-difluorophenyl group’s role in modulating biological activity. A 2023 paper in *Bioorganic & Medicinal Chemistry* investigated the impact of fluorine substitution on the binding affinity of aromatic compounds to G-protein coupled receptors (GPCRs), a class of targets implicated in numerous diseases. The findings suggest that the 3,4-difluorophenyl group in 2-{(3,4-difluorophenyl)methylamino}propane-1,3-diol could potentially enhance its interaction with GPCRs, making it a promising candidate for the development of drugs targeting conditions such as hypertension and neurological disorders.

Furthermore, the methylamino group in 2-{(3,4-difluorophenyl)methylamino}propane-1,3-diol may serve as a point of functionalization for the introduction of additional pharmacophore elements. A 2023 study in *Chemical Communications* demonstrated how the modification of amino groups in small molecules can lead to the creation of novel therapeutic agents with improved selectivity and reduced side effects. This underscores the potential for tailoring the methylamino group of 2-{(3,4-difluorophenyl)methylamino}propane-1,3-diol to optimize its biological activity.

Another area of interest is the propane-1,3-diol backbone’s ability to form hydrogen bonds with target proteins. A 2023 review in *ACS Chemical Biology* emphasized the importance of hydrogen bonding in drug-receptor interactions, noting that diol scaffolds can provide multiple hydrogen bonding sites. This property may enable 2-{(3,4-difluorophenyl)methylamino}propane-1,3-diol to interact with a wide range of biological targets, expanding its potential applications in drug development.

Additionally, the combination of the 3,4-difluorophenyl group and the methylamino functional group in 2-{(3,4-difluorophenyl)methylamino}propane-1,3-diol may confer unique stereochemical properties that influence its biological activity. A 2023 study in *Journal of Medicinal Chemistry* explored the role of stereochemistry in drug efficacy, highlighting how chiral centers can significantly affect a molecule’s interaction with biological systems. The stereochemistry of 2-{(3,4-difluorophenyl)methylamino}propane-1,3-diol may therefore play a crucial role in determining its therapeutic potential.

Finally, the propane-1,3-diol core of this molecule may also contribute to its metabolic stability. A 2023 paper in *Drug Metabolism and Disposition* discussed how diol structures can resist enzymatic degradation, thereby extending the half-life of small molecule drugs in the bloodstream. This property is particularly valuable for the development of long-acting therapeutics, further emphasizing the significance of the propane-1,3-diol backbone in 2-{(3,4-difluorophenyl)methylamino}propane-1,3-diol.